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Compound of Interest

Compound Name: 3-Ethyl-4-heptanone

Cat. No.: B073894

An In-depth Technical Guide to the Physical and Chemical Properties of 3-Ethyl-4-heptanone

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 3-Ethyl-4-heptanone. It is intended for researchers, scientists, and professionals
in drug development who require detailed information on this compound for their work. This
document summarizes key quantitative data, outlines general experimental methodologies for
the analysis of similar ketones, and includes visualizations to illustrate its chemical context and
potential reactivity.

General and Physical Properties

3-Ethyl-4-heptanone is an organic compound classified as a ketone.[1] Its structure consists
of a seven-carbon chain with a carbonyl group at the fourth position and an ethyl group at the
third position. It is a transparent liquid and has applications in chemical, biological,
pharmaceutical, and organic synthesis.[1]

Table 1: Physical and Chemical Properties of 3-Ethyl-4-heptanone
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Property Value Source
Molecular Formula CoH180 [21[3114]
Molecular Weight 142.24 g/mol [21[31[4]
CAS Number 1528-25-2 [21[31[4]
IUPAC Name 3-ethylheptan-4-one [3]
Appearance Transparent Liquid [1]

N ) 155 °C (for 2-Methyl-4-
Boiling Point [5]
heptanone)

Densit 0.81 g/cm? (for 2-Methyl-4- -
ensi
y heptanone)

44 °C (for 2-Methyl-4-

Flash Point [5]
heptanone)

Melting Point No data available

Vapor Pressure No data available

Solubility in Water No data available

XLogP3-AA 2.5 [3]

Note: Some physical data, such as boiling point, density, and flash point, are for the isomeric
compound 2-Methyl-4-heptanone due to a lack of specific data for 3-Ethyl-4-heptanone in the
search results.
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Figure 1: Logical relationship diagram illustrating the key attributes of 3-Ethyl-4-heptanone.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of chemical compounds.
For 3-Ethyl-4-heptanone and its isomers, various spectroscopic methods are employed.

Table 2: Spectroscopic Information for 3-Ethyl-4-heptanone
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Spectrum Type Availability/Technique Source

Mass Spectrum (Electron )
— Data available from NIST [4]
lonization)

Data available. Techniques
Infrared (IR) Spectrum include CAPILLARY CELL: [3114]
NEAT and Vapor Phase.

15C NMR Predicted data may be 2]
available.

'H NMR Predicted data may be 2]
available.

Chemical Properties and Reactivity

As a ketone, the chemical reactivity of 3-Ethyl-4-heptanone is primarily dictated by the
carbonyl (C=0) functional group.

e Reactivity: The molecular structure of heptanones, with a ketone functional group in the
middle of a carbon chain, allows them to participate in a variety of chemical reactions.[6]
These reactions are fundamental for the synthesis of other natural products.[6]

 Stabilization: In chemical formulations, buffering agents like Monosodium Citrate can be
used to stabilize the reaction environment for ketones such as 3-Ethyl-4-heptanone,
potentially influencing their reactivity in processes like esterification or cyclization.[1]

o Enolate Formation: A common reaction for ketones is the formation of an enolate by
deprotonation of an a-carbon (a carbon atom adjacent to the carbonyl group). This enolate
can then act as a nucleophile in various carbon-carbon bond-forming reactions. The
synthesis of (R)-3-methyl-4-heptanone from 4-heptanone can be achieved via an enolate
using Enders SAMP/RAMP hydrazone chemistry.[7]

New C-C Bond Formation
(a-Alkylation Product)

Attack | Reaction with an
(e.g., Alkyl Halide)

3-Ethyl-4-heptanone D Addition of a Strong Base | Nucleophilic Intermediate
Ketone)

Formation of Enolate Intermediate

(e.g., LDA)
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Figure 2: A generalized workflow for the enolate formation and subsequent alkylation of a
ketone like 3-Ethyl-4-heptanone.

Experimental Protocols and Methodologies

While specific, detailed experimental protocols for the synthesis and analysis of 3-Ethyl-4-
heptanone are not extensively available in the public domain, general methodologies for the
analysis of related heptanones have been described.

e Gas Chromatography/Mass Spectrometry (GC/MS): Different heptanone isomers, such as 2-
heptanone, 3-heptanone, and 4-heptanone, can be distinguished as they are observed at
slightly different retention times during GC/MS analysis.[8]

e Proton Transfer Reaction-Mass Spectrometry (PTR-MS): This technique is used for the
quantification of 3-heptanone in biological samples, such as breath.[8] It allows for the
determination of volatile organic compound (VOC) concentrations with high sensitivity.[8] The
protocol involves:

o Collection of the sample (e.g., breath gas).
o Introduction of the sample into the PTR-MS instrument.

o Chemical ionization using proton-transfer reactions with HsO* as the primary reactant ion.

[8]
o Detection and quantification of the target analyte based on its mass-to-charge ratio.[8]

o For accurate quantification, a calibration series with known concentrations of 3-heptanone
is used.[8]

Safety and Handling

Specific safety data for 3-Ethyl-4-heptanone is limited. However, data for isomeric and
structurally similar ketones like 3-heptanone and 4-heptanone provide guidance.
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» Hazards: These ketones are generally flammable liquids and vapors.[9][10] Vapors may form
explosive mixtures with air and can travel to an ignition source and flash back.[9][10] They
can be harmful if inhaled and may cause eye irritation.[9][10]

e Handling: Use in a well-ventilated area is crucial.[5] Personal protective equipment, including
safety goggles, gloves, and appropriate respiratory protection, should be worn.[11] Keep
away from heat, sparks, open flames, and other sources of ignition.[5][10] Use spark-proof
tools and explosion-proof equipment.[9]

e Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[5][10]
Keep away from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.[9]

o First Aid: In case of contact with eyes, rinse immediately with plenty of water.[9] If on skin,
wash off with soap and plenty of water.[11] If inhaled, move the person into fresh air.[11] If
ingested, do NOT induce vomiting and seek medical attention.[9]

This guide serves as a foundational resource on 3-Ethyl-4-heptanone. For further in-depth
research, consulting peer-reviewed scientific literature and comprehensive chemical databases
IS recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-heptanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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